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Compound of Interest

Compound Name: Ethyl 8-quinolinecarboxylate

Cat. No.: B1329917

Technical Guide: Ethyl 8-Quinolinecarboxylate

CAS Number: 25635-22-7
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ethyl 8-quinolinecarboxylate, including
its chemical properties, safety information, a representative synthetic protocol, and a
conceptual workflow. Due to the limited availability of specific experimental data for this
compound, some information presented herein is based on closely related quinoline derivatives
and should be interpreted as predictive.

Safety Information

A specific Safety Data Sheet (SDS) for Ethyl 8-quinolinecarboxylate (CAS 25635-22-7) is not
readily available in public databases. Therefore, the following safety information is inferred from
the known hazards of structurally similar compounds, such as quinoline, quinoline carboxylic
acids, and their esters.[1][2][3][4][5][6][7] It is imperative that this compound be handled with
care in a well-ventilated laboratory setting, using appropriate personal protective equipment
(PPE).

GHS Hazard Pictograms (Predicted):

walt text
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walt text

Signal Word (Predicted): Warning

Hazard Statements (Predicted):

e H302: Harmful if swallowed.[7]

e H312: Harmful in contact with skin.[7]

e H315: Causes skin irritation.[2][4][7]

e H319: Causes serious eye irritation.[2][4][7]

e H332: Harmful if inhaled.

o H335: May cause respiratory irritation.[2]

e H341: Suspected of causing genetic defects.[5][7]

e H351: Suspected of causing cancer.[5]

Precautionary Statements (Predicted):

e P201: Obtain special instructions before use.

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]
e P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[7]

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

e P405: Store locked up.
e P501: Dispose of contents/container to an approved waste disposal plant.

Quantitative Data

The following table summarizes the available and predicted quantitative data for Ethyl 8-
quinolinecarboxylate.

Property Value Source

CAS Number 25635-22-7 [8]

Molecular Formula C12H11:NO2 [819]

Molecular Weight 201.22 g/mol [9]

Predicted Melting Point 63-67 °C Inferred from[2][10]
Predicted Boiling Point 120 °C at 0.4 mmHg Inferred from[2][10]

See Predicted Spectroscopic
Data

Predicted *H NMR

See Predicted Spectroscopic
Data

Predicted 13C NMR

Predicted Spectroscopic Data

Direct experimental spectroscopic data for Ethyl 8-quinolinecarboxylate is not readily
available. The following are predicted spectral characteristics based on analogous quinoline
structures.[11][12][13][14][15][16][17]

Predicted *H NMR (CDCls, 400 MHz):

e 0 8.9-9.1 (dd, 1H): Aromatic proton on the pyridine ring adjacent to the nitrogen.
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0 8.1-8.3 (dd, 1H): Aromatic proton on the pyridine ring.

0 7.4-7.8 (m, 4H): Aromatic protons on the benzene and pyridine rings.

5 4.5 (g, 2H): Methylene protons of the ethyl group.

0 1.4 (t, 3H): Methyl protons of the ethyl group.

Predicted 3C NMR (CDClIs, 100 MHz):

0 165-167: Carbonyl carbon of the ester.

0 150-152: Aromatic carbon adjacent to the nitrogen in the pyridine ring.

0 120-145: Aromatic carbons.

0 61-63: Methylene carbon of the ethyl group.

0 14-16: Methyl carbon of the ethyl group.

Predicted IR (KBr, cm™1):

e ~3050: Aromatic C-H stretch.

e ~2980: Aliphatic C-H stretch.

e ~1720: C=0 stretch of the ester.

e ~1600, 1500, 1450: Aromatic C=C and C=N skeletal vibrations.
e ~1250: C-O stretch.

Experimental Protocols

The following is a representative experimental protocol for the synthesis of Ethyl 8-
quinolinecarboxylate via Fischer esterification of 8-quinolinecarboxylic acid. This protocol is
adapted from general esterification procedures and methods for synthesizing similar quinoline
esters.[18][19][20][21]
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Synthesis of Ethyl 8-quinolinecarboxylate
Materials:

e 8-Quinolinecarboxylic acid

o Absolute Ethanol (EtOH)

e Concentrated Sulfuric Acid (H2S0Oa4)

e Saturated Sodium Bicarbonate (NaHCOs) solution
e Anhydrous Sodium Sulfate (NazS0a)

e Dichloromethane (CH2Cl2)

« Silica gel for column chromatography

e Hexane

o Ethyl acetate

Procedure:

e A solution of 8-quinolinecarboxylic acid (1.0 eq) in absolute ethanol (10-20 mL per gram of
carboxylic acid) is prepared in a round-bottom flask equipped with a reflux condenser and a
magnetic stirrer.

o Concentrated sulfuric acid (0.1-0.2 eq) is added dropwise to the stirred solution at room
temperature.

e The reaction mixture is heated to reflux and maintained at this temperature for 4-6 hours.
The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

 After the reaction is complete, the mixture is cooled to room temperature, and the excess
ethanol is removed under reduced pressure.
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e The residue is dissolved in dichloromethane and washed with saturated sodium bicarbonate
solution to neutralize the excess acid. The aqueous layer is extracted twice with
dichloromethane.

e The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
and filtered.

e The solvent is evaporated under reduced pressure to yield the crude product.

e The crude Ethyl 8-quinolinecarboxylate can be purified by column chromatography on
silica gel, using a hexane-ethyl acetate gradient as the eluent.

Logical Workflow Diagram

The following diagram illustrates a typical workflow for the synthesis and characterization of
Ethyl 8-quinolinecarboxylate.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1329917?utm_src=pdf-body
https://www.benchchem.com/product/b1329917?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Workflow for Synthesis and Analysis of Ethyl 8-quinolinecarboxylate

Start: Reagents
(8-Quinolinecarboxylic acid, Ethanol, H2SO4)

Esterification Reaction
(Reflux, 4-6h)

l

Aqueous Workup
(NaHCOs wash, Extraction with CH2Clz)

l

Drying and Filtration
(Anhydrous Na2S0a4)

l

Solvent Evaporation

l

Purification
(Column Chromatography)

l

Characterization
(NMR, IR, MS)

Final Product:
Ethyl 8-quinolinecarboxylate

Click to download full resolution via product page

Caption: Synthesis and purification workflow for Ethyl 8-quinolinecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethyl 8-quinolinecarboxylate CAS number and safety
information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329917#ethyl-8-quinolinecarboxylate-cas-number-
and-safety-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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